Cas no 899963-43-0 (4-(dimethylsulfamoyl)-N-{thieno2,3-dpyrimidin-4-yl}benzamide)

4-(dimethylsulfamoyl)-N-{thieno2,3-dpyrimidin-4-yl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 4-[(dimethylamino)sulfonyl]-N-thieno[2,3-d]pyrimidin-4-yl-
- 4-(dimethylsulfamoyl)-N-{thieno2,3-dpyrimidin-4-yl}benzamide
-
- Inchi: 1S/C15H14N4O3S2/c1-19(2)24(21,22)11-5-3-10(4-6-11)14(20)18-13-12-7-8-23-15(12)17-9-16-13/h3-9H,1-2H3,(H,16,17,18,20)
- InChI Key: XIFSSCONTJASPG-UHFFFAOYSA-N
- SMILES: C(NC1N=CN=C2SC=CC2=1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1
4-(dimethylsulfamoyl)-N-{thieno2,3-dpyrimidin-4-yl}benzamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2733-0029-2mg |
4-(dimethylsulfamoyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide |
899963-43-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
Life Chemicals | F2733-0029-5mg |
4-(dimethylsulfamoyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide |
899963-43-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2733-0029-30mg |
4-(dimethylsulfamoyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide |
899963-43-0 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2733-0029-4mg |
4-(dimethylsulfamoyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide |
899963-43-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
Life Chemicals | F2733-0029-75mg |
4-(dimethylsulfamoyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide |
899963-43-0 | 90%+ | 75mg |
$208.0 | 2023-05-16 | |
Life Chemicals | F2733-0029-20μmol |
4-(dimethylsulfamoyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide |
899963-43-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
Life Chemicals | F2733-0029-100mg |
4-(dimethylsulfamoyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide |
899963-43-0 | 90%+ | 100mg |
$248.0 | 2023-05-16 | |
Life Chemicals | F2733-0029-50mg |
4-(dimethylsulfamoyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide |
899963-43-0 | 90%+ | 50mg |
$160.0 | 2023-05-16 | |
Life Chemicals | F2733-0029-10μmol |
4-(dimethylsulfamoyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide |
899963-43-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
Life Chemicals | F2733-0029-2μmol |
4-(dimethylsulfamoyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide |
899963-43-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 |
4-(dimethylsulfamoyl)-N-{thieno2,3-dpyrimidin-4-yl}benzamide Related Literature
-
Ashish Singh,Parul Verma,Debabrata Samanta,Anupam Dey,Jyotirmoy Dey,Tapas Kumar Maji J. Mater. Chem. A, 2021,9, 5780-5786
-
Zhanning Liu,Chenxi Liu,Qiang Li,Jun Chen,Xianran Xing Phys. Chem. Chem. Phys., 2017,19, 24436-24439
-
Tian Wen,Jian Zhang CrystEngComm, 2016,18, 218-221
-
Chuan-Feng Chen Chem. Commun., 2008, 6128-6130
-
Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
Additional information on 4-(dimethylsulfamoyl)-N-{thieno2,3-dpyrimidin-4-yl}benzamide
Introduction to 4-(dimethylsulfamoyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide (CAS No. 899963-43-0)
4-(dimethylsulfamoyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide, also known by its CAS number 899963-43-0, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as thienopyrimidines, which have shown promising biological activities, particularly in the context of anticancer and antiviral therapies.
The structure of 4-(dimethylsulfamoyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide is characterized by a thienopyrimidine core linked to a benzamide moiety through a sulfamoyl group. The thienopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets, including kinases and nucleic acids. The presence of the sulfamoyl group adds further functional diversity, enhancing the compound's potential for modulating specific biological pathways.
Recent studies have highlighted the therapeutic potential of 4-(dimethylsulfamoyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against a panel of human cancer cell lines. The mechanism of action involves the inhibition of key kinases involved in cell cycle progression and apoptosis, making it a promising lead for the development of novel anticancer agents.
In addition to its anticancer properties, 4-(dimethylsulfamoyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide has also shown potential as an antiviral agent. Research conducted at the University of California demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing, providing a broad-spectrum antiviral profile.
The pharmacokinetic properties of 4-(dimethylsulfamoyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide have been extensively studied to ensure its suitability for therapeutic applications. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability. These properties are crucial for developing effective drug formulations that can be administered conveniently to patients.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-(dimethylsulfamoyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide in human subjects. Early results from Phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The compound's favorable safety profile and robust biological activity make it an attractive candidate for further clinical development.
In conclusion, 4-(dimethylsulfamoyl)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide (CAS No. 899963-43-0) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and multifaceted biological activities position it as a valuable asset in the ongoing efforts to develop new treatments for cancer and viral infections. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.
899963-43-0 (4-(dimethylsulfamoyl)-N-{thieno2,3-dpyrimidin-4-yl}benzamide) Related Products
- 872590-47-1(3-(3-fluorophenyl)-6-2-oxo-2-(piperidin-1-yl)ethyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)
- 22244-57-1(3H-1,2,4-Triazol-3-one, 5-amino-2,4-dihydro-4-methyl-)
- 899744-54-8(N'-(3,4-dimethoxyphenyl)-N-(2-methyl-5-nitrophenyl)ethanediamide)
- 2068151-21-1(2-amino-7-bromo-1,2,3,4-tetrahydroisoquinolin-1-one)
- 152840-81-8(Valine-1-13C (9CI))
- 1342087-58-4(4-(2-ethylphenyl)butan-1-amine)
- 151623-58-4(5,6-dihydronaphthalene-2-carboxylic acid)
- 1343960-81-5((3-CHLORO-4-FLUOROPHENYL)(FURAN-3-YL)METHANOL)
- 896280-92-5(N-(3-methoxypropyl)-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)
- 2141326-51-2(4-(2,4-dimethyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde)




